![molecular formula C16H12Cl2N4O B2508992 N,1-bis(4-chlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxamide CAS No. 321431-20-3](/img/structure/B2508992.png)
N,1-bis(4-chlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,1-bis(4-chlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxamide, also known as BCTC, is a chemical compound that has been extensively studied for its potential use in scientific research. BCTC is a selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1), which is a non-selective cation channel that is expressed in sensory neurons. The TRPV1 channel plays a key role in pain sensation, and its modulation has been a target for the development of analgesic drugs.
Scientific Research Applications
Sources:
- Crystal structure of (E)-N-(4-chlorophenyl)-1-(pyridin-2-yl)methanimine
- How N-(pyridin-4-yl)pyridin-4-amine and its methyl and nitro derivatives interact with the 4-aminopyridine and 4-4′-dipyridylamine derivatives: a DFT study
- Dispirooxindole-β-Lactams as Potential Anticancer Agents: Synthesis, Biological Evaluation, and Molecular Docking Studies
Mechanism of Action
Target of Action
The primary target of N,1-bis(4-chlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxamide is the flavohemoglobin (flavoHB) enzyme . This enzyme is a well-validated target for the identification of antibacterial inhibitors .
Mode of Action
N,1-bis(4-chlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxamide interacts with its target, the flavoHB enzyme, by inhibiting its activity . The compound exerts high docking scores against the active site of flavoHB, indicating strong potential inhibitory activities .
Biochemical Pathways
The inhibition of flavohb enzyme can disrupt the normal functioning of bacteria, leading to their death .
Result of Action
The inhibition of the flavoHB enzyme by N,1-bis(4-chlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxamide results in potent antibacterial activity . The compound has shown high antibacterial activity against various types of bacteria strains .
properties
IUPAC Name |
N,1-bis(4-chlorophenyl)-5-methyl-1,2,4-triazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12Cl2N4O/c1-10-19-15(16(23)20-13-6-2-11(17)3-7-13)21-22(10)14-8-4-12(18)5-9-14/h2-9H,1H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADLIIAMIBPJQPP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NN1C2=CC=C(C=C2)Cl)C(=O)NC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12Cl2N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N,1-bis(4-chlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.